Explore by Category AGE/RAGE Pathway

Tyrphostin A1

Tyrphostin A1, a chemical compound, holds immense potential in scientific research. With its unique properties, it can be utilized to study cellular signaling pathways and investigate diseases at a molecular level. This compound's versatile applications make it an invaluable tool for advancing scientific knowledge.

CAS No.:2826-26-8

Molecular Formula:C11H8N2O

Molecular Weight:184.19 g/mol

Availability: In Stock

4-[(E)-2-nitroethenyl]benzene-1,2-diol

4-[(E)-2-nitroethenyl]benzene-1,2-diol is a fascinating chemical compound with diverse applications in scientific research. Its unique structure and properties make it an excellent candidate for studies in drug development, environmental analysis, and materials science.

CAS No.:108074-44-8

Molecular Formula:C8H7NO4

Molecular Weight:181.15 g/mol

Availability: In Stock

Tyrphostin 47

Tyrphostin 47, a potent chemical compound, holds immense potential for scientific research. Its application spans across various fields, aiding in the exploration of cellular signaling pathways and potential drug development. Its unique properties make Tyrphostin 47 an indispensable tool in advancing scientific understanding.

CAS No.:122520-86-9

Molecular Formula:C10H8N2O2S

Molecular Weight:220.25 g/mol

Availability: In Stock

EGFR/ErbB-2 Inhibitor

The EGFR/ErbB-2 Inhibitor is a powerful chemical compound used in scientific research. It inhibits the EGFR and ErbB-2 proteins, which play crucial roles in cell growth and cancer development. By understanding its mechanism, we can develop targeted therapies to combat cancer effectively.

CAS No.:179248-61-4

Molecular Formula:C23H21N3O3

Molecular Weight:387.4 g/mol

Availability: In Stock

3,4-diphenyl-1H-pyrrole-2,5-dione

The chemical compound '3,4-diphenyl-1H-pyrrole-2,5-dione' is a versatile material widely used in scientific research. Its unique structure and properties make it ideal for various applications, including pharmaceuticals, organic synthesis, and materials science. With its diverse potential, this compound holds immense promise for advancements in numerous scientific fields.

CAS No.:31295-36-0

Molecular Formula:C16H11NO2

Molecular Weight:249.26 g/mol

Availability: In Stock

4-(2-Nitroprop-1-enyl)benzene-1,2-diol

CAS No.:13662-96-9

Molecular Formula:C9H9NO4

Molecular Weight:195.17 g/mol

Availability: In Stock

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